Cas no 2096334-60-8 (3-Chloro-2-(4-methylpiperazino)pyridine-5-boronic acid, pinacol ester)

• Product Name: 3-Chloro-2-(4-methylpiperazino)pyridine-5-boronic acid, pinacol ester
• CAS No: 2096334-60-8
• MF: C₁₆H₂₅BClN₃O₂
• MW: 337.652602910995
• MDL: MFCD16996502
• CID: 4637996
• Update Time: 2025-06-13

3-Chloro-2-(4-methylpiperazino)pyridine-5-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(4-methylpiperazino)pyridine-5-boronic acid, pinacol ester
• 1-(3-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL)-4-METHYLPIPERAZINE
• 1-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-4-methylpiperazine
• WID33460
• AT14380
• MB20911

• MDL： MFCD16996502
• Inchi： 1S/C16H25BClN3O2/c1-15(2)16(3,4)23-17(22-15)12-10-13(18)14(19-11-12)21-8-6-20(5)7-9-21/h10-11H,6-9H2,1-5H3
• InChI Key： WBQPFRZNRGTRBN-UHFFFAOYSA-N
• SMILES： ClC1=CC(B2OC(C)(C)C(C)(C)O2)=CN=C1N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 414
• Topological Polar Surface Area: 37.8

Additional information on 3-Chloro-2-(4-methylpiperazino)pyridine-5-boronic acid, pinacol ester

Recent Advances in the Application of 3-Chloro-2-(4-methylpiperazino)pyridine-5-boronic acid, pinacol ester (CAS: 2096334-60-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Chloro-2-(4-methylpiperazino)pyridine-5-boronic acid, pinacol ester (CAS: 2096334-60-8) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. This boronic acid pinacol ester derivative is characterized by its unique structural features, including a chloro-substituted pyridine ring and a methylpiperazine moiety, which contribute to its versatility in medicinal chemistry applications. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a pivotal transformation in the construction of complex pharmaceutical compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The boronic ester functionality enabled efficient coupling with various aryl halides, yielding compounds with improved pharmacokinetic properties. The presence of the 4-methylpiperazine group was found to enhance solubility and blood-brain barrier penetration, making it particularly valuable for CNS-targeted drug development. These findings underscore the compound's potential in addressing challenges associated with traditional BTK inhibitor design.

Further investigations into the compound's applications have revealed its utility in proteolysis targeting chimera (PROTAC) technology. A recent Nature Chemical Biology publication (2024) detailed its incorporation into heterobifunctional molecules designed to degrade oncogenic proteins. The boronic acid moiety served as an effective warhead for targeting specific kinases, while the chloro-pyridine group provided an optimal attachment point for E3 ligase ligands. This dual functionality has opened new avenues for the development of targeted protein degradation therapeutics with enhanced specificity and reduced off-target effects.

The stability and reactivity profile of 2096334-60-8 have been the subject of extensive characterization in several recent pharmaceutical studies. Advanced analytical techniques, including NMR crystallography and computational modeling, have provided insights into its conformational preferences and reactivity patterns. These studies have confirmed the compound's robustness under various reaction conditions while maintaining sufficient reactivity for efficient cross-coupling transformations. Such properties make it particularly valuable for automated synthesis platforms and combinatorial chemistry approaches in drug discovery programs.

Emerging applications in radiopharmaceutical development have further expanded the utility of this compound. Recent work published in ACS Medicinal Chemistry Letters (2024) demonstrated its potential as a precursor for the synthesis of PET radiotracers targeting neurotransmitter receptors. The boronic acid functionality allowed for efficient radiofluorination via isotope exchange, while the pyridine core provided optimal pharmacokinetics for CNS imaging applications. These developments highlight the compound's growing importance in both therapeutic and diagnostic applications within the pharmaceutical sciences.

As research continues to explore the full potential of 3-Chloro-2-(4-methylpiperazino)pyridine-5-boronic acid, pinacol ester, its role in modern drug discovery appears increasingly significant. The compound's unique combination of structural features, synthetic versatility, and biological relevance positions it as a valuable tool for addressing current challenges in targeted therapy development. Future research directions likely include optimization of its physicochemical properties for specific applications and exploration of its potential in emerging therapeutic modalities such as covalent inhibitors and molecular glues.